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Compound of Interest

Compound Name: DMBT

Cat. No.: B607152 Get Quote

Technical Support Center: Recombinant DMBT1
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling recombinant Deleted in Malignant

Brain Tumors 1 (DMBT1).

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized recombinant DMBT1?

A1: Lyophilized recombinant DMBT1 should be stored at -20°C to -80°C.[1][2][3] It is stable for

at least 12 months under these conditions.[1][4] For short-term storage, some suppliers

suggest +4°C is acceptable.[2]

Q2: What is the recommended procedure for reconstituting recombinant DMBT1?

A2: It is recommended to reconstitute lyophilized DMBT1 in sterile 10mM PBS (pH 7.4) or

ddH2O.[4][5] The target concentration can range from 0.1 to 1.0 mg/mL.[4] To avoid

denaturation, do not vortex the solution after adding the solvent.[4][5] Gently mix or pipette the

solution to ensure it is fully dissolved. A Certificate of Analysis (CoA) with specific reconstitution

instructions is often included with the product.[1][3]

Q3: How should I store the reconstituted recombinant DMBT1 solution?
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A3: For short-term storage (up to one month), the reconstituted solution can be kept at 2-8°C

under sterile conditions.[4][5] For long-term storage, it is advisable to aliquot the solution into

single-use volumes and store them at -20°C to -80°C for up to 3 months or longer, as specified

by the supplier.[1][3]

Q4: Why is it important to avoid repeated freeze-thaw cycles?

A4: Repeatedly freezing and thawing protein solutions can lead to denaturation and

aggregation, which will reduce the biological activity of the recombinant DMBT1.[1][3]

Aliquoting the reconstituted protein into smaller, single-use volumes is the best practice to

prevent this.[1][3]

Q5: What is a carrier protein and should I use a carrier-free version of recombinant DMBT1?

A5: A carrier protein, such as Bovine Serum Albumin (BSA), is often added to recombinant

protein formulations to enhance stability, increase shelf-life, and allow for storage at more dilute

concentrations. The carrier-free version of DMBT1 is recommended for applications where the

presence of BSA could interfere with the experiment, such as in certain cell culture or binding

assays. For use as an ELISA standard or in general cell or tissue culture, the version with a

carrier protein is often advised.
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Issue Possible Cause Recommendation

Low or no biological activity
Improper storage leading to

protein degradation.

Ensure the protein was stored

at the recommended

temperature and that freeze-

thaw cycles were avoided.[1]

[3]

Incorrect reconstitution.

Verify that the correct solvent

and concentration were used

as per the product datasheet.

Do not vortex the solution.[4]

[5]

Protein degradation due to

improper handling.

Keep the protein on ice during

experimental setup.

Precipitation or aggregation in

the reconstituted solution
High protein concentration.

Reconstitute at a lower

concentration within the

recommended range.

Repeated freeze-thaw cycles.

Aliquot the reconstituted

protein to minimize freeze-

thaw cycles.[1][3]

Incorrect buffer or pH.

Use the recommended buffer

for reconstitution and ensure

the pH is appropriate.[4][5]

Inconsistent results between

experiments

Variability in protein activity

due to handling.

Ensure consistent handling

procedures, including thawing

and dilution methods.

Presence or absence of a

carrier protein.

Be aware of whether you are

using a carrier-free or carrier-

containing formulation, as this

can affect stability and

performance.

Satellite colonies in bacterial

transformation (for DMBT1

Antibiotic breakdown. Limit incubation time after

plating to less than 16 hours to
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expression vectors) prevent the formation of

satellite colonies.[6]

Recombination of the plasmid.

Use a competent cell line with

a recA mutation to ensure

stable propagation of the

transforming plasmid vector.[6]

Storage and Stability Summary
Form

Storage

Temperature
Duration Key Considerations

Lyophilized -20°C to -80°C Up to 12 months Avoid moisture.[1][3]

Reconstituted (Short-

term)
2-8°C Up to 1 month

Maintain sterile

conditions.[4][5]

Reconstituted (Long-

term)
-20°C to -80°C

Up to 3 months or

more

Aliquot to avoid

freeze-thaw cycles.[1]

[3]

Experimental Protocols
Reconstitution of Lyophilized Recombinant DMBT1
Materials:

Lyophilized recombinant DMBT1

Sterile, pyrogen-free 10mM PBS, pH 7.4 or sterile ddH2O

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Briefly centrifuge the vial of lyophilized DMBT1 to ensure the powder is at the bottom.[3]
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Refer to the product's Certificate of Analysis (CoA) for the specific volume of solvent to add

to achieve the desired concentration (typically between 0.1-1.0 mg/mL).[1][4]

Carefully add the recommended volume of sterile PBS or ddH2O to the vial.

Gently swirl the vial or pipette the solution up and down to mix. Do not vortex.[4][5]

Allow the solution to sit at room temperature for 10-15 minutes to ensure complete

reconstitution.

For long-term storage, aliquot the reconstituted protein into single-use, low-protein-binding

microcentrifuge tubes.

Store the aliquots at -20°C to -80°C.[1][3]
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Figure 1. Recommended Workflow for Handling Recombinant DMBT1
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Caption: Figure 1. Recommended Workflow for Handling Recombinant DMBT1.
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Figure 2. Simplified Overview of DMBT1-Mediated Signaling
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Caption: Figure 2. Simplified Overview of DMBT1-Mediated Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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